Cas no 126832-84-6 (4-Piperidinone,3-acetyl-1-methyl-)
126832-84-6 structure
Product Name:4-Piperidinone,3-acetyl-1-methyl-
CAS No:126832-84-6
MF:C8H13NO2
MW:155.194322347641
CID:103326
PubChem ID:436780
Update Time:2025-04-18
4-Piperidinone,3-acetyl-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinone,3-acetyl-1-methyl-
- 3-acetyl-1-methylpiperidin-4-one
- 4-Piperidinone, 3-acetyl-1-methyl- (9CI)
- SCHEMBL14593820
- 126832-84-6
- AKOS006332696
-
- Inchi: 1S/C8H13NO2/c1-6(10)7-5-9(2)4-3-8(7)11/h7H,3-5H2,1-2H3
- InChI Key: PFJXQSBSEALQMI-UHFFFAOYSA-N
- SMILES: O=C1CCN(C)CC1C(C)=O
Computed Properties
- Exact Mass: 155.09469
- Monoisotopic Mass: 155.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
4-Piperidinone,3-acetyl-1-methyl- Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
126832-84-6 (4-Piperidinone,3-acetyl-1-methyl-) Related Products
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- 3612-16-6(1-Ethyl-3-methylpiperidin-4-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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